![molecular formula C18H20N2O3S2 B3936626 N-{2-[(4-methylphenyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide](/img/structure/B3936626.png)
N-{2-[(4-methylphenyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide
Overview
Description
N-{2-[(4-methylphenyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide, also known as MNTX, is a synthetic compound that has been developed for its potential use in scientific research. This compound is of interest due to its unique chemical structure and potential applications in the study of pain and opioid receptors. In
Mechanism of Action
The mechanism of action of N-{2-[(4-methylphenyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide involves binding to the mu opioid receptor and inducing a conformational change that activates downstream signaling pathways. This activation leads to the inhibition of neurotransmitter release and the modulation of pain perception and reward. The selectivity of N-{2-[(4-methylphenyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide for the mu opioid receptor makes it a useful tool for studying the specific effects of mu opioid receptor activation.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-{2-[(4-methylphenyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide are primarily related to its effects on the mu opioid receptor. Activation of this receptor leads to the inhibition of neurotransmitter release and the modulation of pain perception and reward. These effects can be studied in vivo and in vitro using N-{2-[(4-methylphenyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide, providing insights into the function of the mu opioid receptor and potential therapeutic targets for pain management.
Advantages and Limitations for Lab Experiments
One advantage of using N-{2-[(4-methylphenyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide in lab experiments is its selectivity for the mu opioid receptor. This selectivity allows for the specific study of the effects of mu opioid receptor activation, without interference from other opioid receptors. However, one limitation of this compound is its potential toxicity, which must be carefully monitored in lab experiments.
Future Directions
There are many potential future directions for the study of N-{2-[(4-methylphenyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide. One area of interest is the development of novel pain management therapies that target the mu opioid receptor. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound, including its potential effects on other opioid receptors. Finally, the synthesis and optimization of related compounds may provide new tools for studying pain and opioid receptors.
Scientific Research Applications
N-{2-[(4-methylphenyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide has potential applications in the study of pain and opioid receptors. Specifically, this compound has been shown to selectively target the mu opioid receptor, which is involved in the regulation of pain and reward. This selectivity makes N-{2-[(4-methylphenyl)thio]ethyl}-2-[(4-nitrobenzyl)thio]acetamide a valuable tool for studying the function of mu opioid receptors in vivo and in vitro.
properties
IUPAC Name |
N-[2-(4-methylphenyl)sulfanylethyl]-2-[(4-nitrophenyl)methylsulfanyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S2/c1-14-2-8-17(9-3-14)25-11-10-19-18(21)13-24-12-15-4-6-16(7-5-15)20(22)23/h2-9H,10-13H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXPMXPZEVPNGHC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)SCCNC(=O)CSCC2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{2-[(4-methylphenyl)sulfanyl]ethyl}-2-[(4-nitrobenzyl)sulfanyl]acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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